1-((1-methyl-1H-imidazol-4-yl)sulfonyl)-4-(tetrahydrothiophen-3-yl)-1,4-diazepane

• IUPAC Name: 1-(1-methylimidazol-4-yl)sulfonyl-4-(thiolan-3-yl)-1,4-diazepane
• InChI: InChI=1S/C13H22N4O2S2/c1-15-9-13(14-11-15)21(18,19)17-5-2-4-16(6-7-17)12-3-8-20-10-12/h9,11-12H,2-8,10H2,1H3
• InChI Key: GXHVCQHLJJZPQZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)S(=O)(=O)N2CCCN(CC2)C3CCSC3
• Molecular Formula: C13H22N4O2S2
• Molecular Weight: 330.5 g/mol

Description

1-((1-methyl-1H-imidazol-4-yl)sulfonyl)-4-(tetrahydrothiophen-3-yl)-1,4-diazepane is a useful research compound. Its molecular formula is C13H22N4O2S2 and its molecular weight is 330.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound is related to imidazole-1-sulfonyl azide hydrochloride , a new diazotransfer reagent efficient in converting primary amines into azides and activated methylene substrates into diazo compounds. This reagent is prepared from inexpensive materials, is shelf-stable, and is conveniently crystalline, showcasing the utility of imidazole-sulfonyl compounds in synthetic organic chemistry (Goddard-Borger & Stick, 2007).

• Research on 1-sulfonyl 1,4-diazepan-5-ones demonstrates their synthesis through a Ugi multicomponent reaction followed by intramolecular SN2 reaction, indicating the compound's relevance in creating diazepane or diazocane systems. Such methods highlight the versatility of 1-sulfonyl compounds in synthesizing complex heterocycles (Banfi et al., 2007).

• A study on imidazole-1-sulfonyl azide hydrogen sulfate updates the synthesis procedure for this diazo-transfer reagent, emphasizing its increased stability and safety over the parent compound. This research underscores the significance of sulfonyl azides in safe and efficient diazo-transfer reactions (Potter et al., 2016).

Catalysis and Organic Reactions

• The Brønsted-acidic ionic liquid 1-methyl-3-propane sulfonic-imidazolium hydrosulfate catalyzes the synthesis of 14-alkyl- or aryl-14H-dibenzo[a,j]xanthenes, demonstrating the catalytic applications of imidazolium-based compounds in promoting efficient organic syntheses (Gong et al., 2009).

• Organocatalysis by aprotic imidazolium zwitterions , such as 4-(3-methylimidazolium)butane sulfonate, efficiently synthesizes 5-substituted 1H-tetrazoles via azide–nitrile cycloaddition. These findings illustrate the unique cooperative effects of anion and cation in imidazole-based zwitterions on catalytic processes (Rahman et al., 2014).

Material Science and Other Applications

• Imidazolium-based ionic liquids are explored for their antimicrobial properties in conjunction with cadmium chloride complexes, suggesting potential biomedical applications of these compounds. Such research indicates the broad utility of imidazolium derivatives beyond their chemical reactivity (Wazeer et al., 2007).